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Introduction

Inflammatory bowel disease (IBD), encompassing ulcerative colitis and Crohn's disease, is a
chronic inflammatory condition of the gastrointestinal tract.[1] Animal models of colitis are
indispensable tools for understanding the pathophysiology of IBD and for the preclinical
evaluation of novel therapeutic agents. Dextran sulfate sodium (DSS)-induced colitis is a widely
used model that mimics many of the clinical and histological features of human ulcerative
colitis.[2][3] Quin-C7, a small molecule antagonist of the formyl peptide receptor 2 (FPR2/ALX),
has demonstrated therapeutic potential in these preclinical models.[1] These application notes
provide detailed protocols for utilizing Quin-C7 in a DSS-induced colitis mouse model.

Mechanism of Action

Quin-C7 is an orally active antagonist of FPR2/ALX, a G protein-coupled receptor involved in
modulating inflammatory responses.[1] In the context of colitis, the therapeutic effects of Quin-
C7 are attributed to its ability to regulate myeloid cell activity through the ERK and JNK
signaling pathways.[1] Oral administration of Quin-C7 has been shown to ameliorate the
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symptoms of DSS-induced colitis, suggesting that modulation of the FPR2/ALX pathway is a

promising strategy for IBD treatment.[1]

Data Presentation

The following table summarizes the reported effects of Quin-C7 in a DSS-induced colitis

mouse model. For detailed quantitative data, including specific measurements of the Disease

Activity Index (DAI), colon length, histopathological scores, and cytokine levels, please refer to
the primary literature by Yang WS, et al. (2025).[1]

Effect of Quin-C7

Parameter Notes
Treatment
Effective dose for 50% of the
2.2110 mg/kg (oral ) )
ED50 maximal response in

administration)

symptomatic improvement.[1]

Disease Activity Index (DAI)

Alleviated

Reduction in clinical signs of
colitis, such as weight loss,
stool consistency, and
bleeding.[1]

Colonic Histopathology

Reduced Scores

Amelioration of tissue damage,
inflammation, and structural

changes in the colon.[1]

Cytokine Disorders

Corrected

Modulation of the inflammatory
cytokine profile associated with
colitis.[1]

Mechanism of Action

ERK- or ERK/INK-mediated

myeloid cell regulation

Quin-C7 modulates the activity
of myeloid cells, which are key
players in the inflammatory

response in colitis.[1]

Experimental Protocols
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Protocol 1: Induction of Acute Colitis using Dextran
Sulfate Sodium (DSS)

This protocol describes the induction of acute colitis in mice using DSS administered in drinking
water.

Materials:

Dextran Sulfate Sodium (DSS, molecular weight 36,000-50,000 Da)

Sterile, distilled water

Animal drinking bottles

C57BL/6 mice (or other appropriate strain)
Procedure:

o Acclimatization: Acclimatize mice to the animal facility for at least one week before the start
of the experiment.

o Baseline Measurements: Record the initial body weight of each mouse.

e DSS Solution Preparation: Prepare a 2.5% to 5% (w/v) DSS solution in sterile drinking water.
The optimal concentration may vary depending on the mouse strain and DSS batch, so it is
advisable to perform a pilot study.

o DSS Administration: Replace the regular drinking water with the DSS solution. For acute
colitis, administer the DSS solution for 5-7 consecutive days. Ensure that the DSS solution is
the only source of drinking water for the animals.

» Daily Monitoring: Monitor the mice daily for clinical signs of colitis, including:

[¢]

Body weight loss

o

Stool consistency (well-formed, soft, or diarrhea)

o

Presence of blood in the stool (occult or gross)
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» Disease Activity Index (DAI) Calculation: Calculate the DAI score daily for each mouse
based on the parameters monitored in the previous step. A common scoring system is as
follows:

o Weight loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-15%), 4 (>15%)
o Stool consistency: 0 (normal), 2 (loose), 4 (diarrhea)
o Bleeding: 0 (none), 2 (occult), 4 (gross) The total DAI is the sum of these scores.

o Termination of Induction: After the 5-7 day induction period, replace the DSS solution with
regular drinking water. The peak of inflammation is typically observed around the end of the
DSS administration period.

Protocol 2: Preparation and Oral Administration of Quin-
C7

This protocol describes the preparation and oral gavage administration of Quin-C7 to mice.
Materials:

e Quin-C7

¢ Dimethyl sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)

e Tween-80

» Sterile Saline (0.9% NacCl)

e Oral gavage needles

e Syringes

Procedure:
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» Vehicle Preparation: Prepare the vehicle solution consisting of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% sterile saline.

e Quin-C7 Solution Preparation:

o

Dissolve the required amount of Quin-C7 in DMSO to create a stock solution.
o Add PEG300 to the DMSO/Quin-C7 mixture and mix thoroughly.
o Add Tween-80 and mix until the solution is homogeneous.

o Finally, add the sterile saline to reach the final desired concentration and volume. The final
concentration should be calculated based on the desired dose (e.g., the ED50 of 2.2110
mg/kg) and the average body weight of the mice.

o Oral Administration:
o Administer the prepared Quin-C7 solution or vehicle control to the mice via oral gavage.

o The volume of administration should be carefully calculated, typically around 100-200 pL
for an adult mouse.

o In the study by Yang WS, et al., oral administration was performed for 7 days.[1] The
timing of the start of treatment (e.g., prophylactic or therapeutic) should be determined
based on the experimental design.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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